Cas no 848595-08-4 (2-(3-Fluorophenoxy)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide)

• Product Name: 2-(3-Fluorophenoxy)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide
• CAS No: 848595-08-4
• MF: C₁₆H₁₂FN₃O₂S
• MW: 329.348785400391
• CID: 5454916
• Update Time: 2025-10-28

2-(3-Fluorophenoxy)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenoxy)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide

• Inchi： 1S/C16H12FN3O2S/c17-11-4-3-5-12(8-11)22-9-15(21)20-16-19-14(10-23-16)13-6-1-2-7-18-13/h1-8,10H,9H2,(H,19,20,21)
• InChI Key： NMSQSTANKRXRFA-UHFFFAOYSA-N
• SMILES： N(C1SC=C(C2N=CC=CC=2)N=1)C(=O)COC1C=CC=C(F)C=1

Additional information on 2-(3-Fluorophenoxy)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide

2-(3-Fluorophenoxy)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide: A Comprehensive Overview

The compound with CAS No 848595-08-4, known as 2-(3-fluorophenoxy)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a fluorophenoxy group and a pyridinylthiazole moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The fluorophenoxy group is known to enhance the pharmacokinetic properties of molecules, while the pyridinylthiazole moiety contributes to the compound's ability to interact with biological targets such as enzymes and receptors. These attributes make it a valuable tool in the design of drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most exciting developments involving this compound is its role in the creation of advanced materials with tailored electronic properties. Researchers have explored its potential as a building block for constructing functional polymers and self-assembled monolayers. The thiazole ring within the molecule is particularly significant due to its ability to participate in π-conjugation, which enhances the material's electronic conductivity and stability.

In addition to its applications in medicine and materials science, this compound has also been studied for its environmental impact. Scientists have investigated its biodegradation pathways and toxicity profiles, which are crucial for ensuring its safe use in industrial and biomedical settings. The results of these studies suggest that the compound exhibits low toxicity and favorable biodegradation characteristics, making it a sustainable choice for various applications.

The synthesis of 2-(3-fluorophenoxy)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis pathway, enabling researchers to produce high-quality samples for further studies.

Looking ahead, the future of this compound lies in its potential to bridge different scientific disciplines. Its versatility as both a medicinal agent and a material component opens up new avenues for interdisciplinary research. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock even more applications for this intriguing molecule.